6-tert-Butyl-2-(3,3-dimethylbut-1-ynyl)pyridine-3-carboxaldehyde

• Molecular Formula: C16H21NO
• Molecular Weight: 243.34 g/mol
• IUPAC Name: 6-tert-butyl-2-(3,3-dimethylbut-1-ynyl)pyridine-3-carbaldehyde
• InChI: InChI=1S/C16H21NO/c1-15(2,3)10-9-13-12(11-18)7-8-14(17-13)16(4,5)6/h7-8,11H,1-6H3
• InChI Key: CNSBKQDIQWSLAQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C#CC1=C(C=CC(=N1)C(C)(C)C)C=O

Description

6-tert-Butyl-2-(3,3-dimethylbut-1-ynyl)pyridine-3-carboxaldehyde is a useful research compound. Its molecular formula is C16H21NO and its molecular weight is 243.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

310 ml (315 mmol) of diisobutylaluminium hydride, 1M in toluene, are added dropwise to a solution, cooled to −78° C., of 72.1 g (300 mmol) of 6-tert-butyl-2-(3,3-dimethylbut-1-ynyl)nicotinonitrile, S62, in 1500 ml of dichloromethane at such a rate that the temperature does not exceed −65° C. When the addition is complete, the reaction mixture is stirred at −78° C. for a further 2 h, then allowed to warm slowly to room temperature and stirred for a further 12 h. After re-cooling to −10° C., 300 ml of THF and then, with vigorous stirring, 400 ml of 2 N sulfuric acid (exothermic!) are added, and the mixture is stirred at room temperature for a further 12 h. After re-cooling to −10° C., a solution of 70 g of NaOH in 300 ml of water is added, the aqueous phase is separated off, the organic phase is washed three times with 1000 ml of water each time, once with 500 ml of saturated sodium chloride solution, dried over magnesium sulfate, and the solvent is removed in vacuo.